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Compound of Interest

5-Chloro-2-nitrodiphenylamine-
13C6

cat. No.: B1153998

Compound Name:

An In-depth Technical Guide to the Safety and Handling of 5-Chloro-2-nitrodiphenylamine-13Ce
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. The
safety and handling properties of the 13Ce isotopically labeled compound are considered
identical to the unlabeled parent compound. Always consult the specific SDS for the material
you are using and follow all applicable institutional and governmental safety regulations.

Executive Summary

This guide provides detailed safety and handling information for 5-Chloro-2-nitrodiphenylamine-
13Ce, a compound utilized in scientific research. Due to a lack of specific data for the
isotopically labeled version, this guide relies on data from the unlabeled compound, 5-Chloro-2-
nitrodiphenylamine (CAS No. 25781-92-4). The primary hazards identified include potential
skin, eye, and respiratory irritation. However, toxicological properties have not been fully
investigated, warranting cautious handling.[1] This document outlines chemical and physical
properties, hazard classifications, personal protective equipment (PPE) recommendations,
storage requirements, and emergency procedures.

Chemical and Physical Properties
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The fundamental physical and chemical characteristics of 5-Chloro-2-nitrodiphenylamine are
crucial for its safe handling and storage.

Property Value Source(s)
Molecular Formula C12H9CIN202 [21[3114]
Molecular Weight 248.66 g/mol [2][4]

Red / Orange to Red
Appearance ] [4115]
Crystalline Powder

Melting Point 110 - 114 °C (230 - 237.2 °F) [4]
Boiling Point 370.4 £ 32.0 °C (Predicted) [4]
Odor Odorless [5]
Purity >98.0% to 99.60% [41[6]

Room Temperature (Sealed in
Storage Temperature » [4]
dry conditions)

Hazard Identification and Classification

The hazard classification for 5-Chloro-2-nitrodiphenylamine can vary between suppliers.
Aggregated GHS information from multiple notifications to the ECHA C&L Inventory indicates
that it may cause skin irritation, serious eye irritation, and respiratory irritation.[2] It is crucial to
handle the compound as potentially hazardous due to the incomplete toxicological data.
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GHS Classification

Hazard Statement Description Source(s)
Code
H315 Skin Irrit. 2 Causes skin irritation [2]
_ Causes serious eye

H319 Eye Irrit. 2 S [2]
irritation
May cause respirato

H335 STOT SE 3 o Y _ P i [2]
irritation
Irritating to eyes,

Risk Codes (Legacy) R36/37/38 respiratory system

and skin

Note: Some reports indicate the chemical does not meet GHS hazard criteria.[2] However,

given the conflicting information and lack of comprehensive testing, treating it with caution is

the recommended approach.

Toxicological Information

Comprehensive toxicological data for 5-Chloro-2-nitrodiphenylamine is limited. The majority of

available safety data sheets state that the toxicological properties have not been fully

investigated.[1] This lack of data necessitates a conservative approach to handling, assuming

potential toxicity.

Metric Value Remarks Source(s)
Behavioral:
LDso/LCso >10,000 mg/kg Somnolence (general [7]

depressed activity).

Experimental Protocols

Detailed experimental protocols for the toxicological testing of 5-Chloro-2-nitrodiphenylamine

are not available in the referenced public-domain literature. However, a generalized protocol for
an acute oral toxicity study, based on OECD Guideline 423, is provided below as a

representative example of how such data is generated.
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Representative Protocol: Acute Oral Toxicity (Acute Toxic Class Method - OECD 423)

e Objective: To determine the acute oral toxicity of a substance by assigning it to a GHS toxic
class.

e Principle: A stepwise procedure is used with a limited number of animals per step. The
outcome of each step (animal survival or death) determines the next step: either dosing at a
lower or higher fixed dose level or stopping the test.

» Animal Model: Typically, female rats are used as they are generally slightly more sensitive. A
group of three animals is used for each step.

e Procedure:
o Animals are fasted prior to dosing (food, but not water, is withheld).
o The test substance is administered in a single dose by gavage using a stomach tube.

o The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body
weight) based on any existing information about the substance's toxicity.

o Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,
respiration, etc.), and changes in body weight for at least 14 days.

o If mortality occurs, the test is repeated with a new group of animals at a lower dose level.
If no mortality occurs, the test is repeated at a higher dose level.

o Data Analysis: The GHS classification is determined based on the dose level at which
mortality is observed, following the criteria outlined in the OECD guideline. All clinical signs,
body weight changes, and gross necropsy findings are recorded and included in the final
report.

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling minimizes exposure risk. The following workflow and PPE
recommendations are critical for laboratory personnel.
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Chemical Handling Workflow
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Caption: Workflow for the safe handling of chemical compounds.

Personal Protective Equipment (PPE)

Based on the potential hazards, the following PPE should be worn at all times when handling

5-Chloro-2-nitrodiphenylamine:

PPE Type

Specification

Rationale

Eye Protection

Safety goggles or safety
glasses with side shields.

Protects against splashes and
dust, preventing serious eye
irritation.

Hand Protection

Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[1]

Skin and Body

Laboratory coat; full sleeves.

Protects skin from accidental

contact.[7]

Respiratory

Use only in a well-ventilated
area or under a chemical fume
hood. A NIOSH/MSHA
approved respirator may be
required for handling large
quantities or if dust is

generated.

Prevents inhalation of dust,
which may cause respiratory

irritation.[1]

Storage and Stability

Proper storage is essential to maintain the integrity of the compound and ensure safety.
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Condition

Recommendation

Source(s)

General Storage

Keep container tightly closed
in a dry, cool, and well-

ventilated place.

Incompatible Materials

Oxidizing agents, strong acids,

strong bases.

Stability

Stable under recommended

storage conditions.

Emergency and First Aid Procedures

In case of accidental exposure, immediate action is required.

Exposure Route

First Aid Measure

Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek medical attention.

[1]5]

Skin Contact

Wash off immediately with
soap and plenty of water while
removing all contaminated

clothing and shoes.

[1]5]

Remove to fresh air. If

breathing is difficult, give

Inhalation oxygen. If not breathing, give [11[7]
artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting.

Ingestion Rinse mouth. If swallowed, 5]

seek immediate medical

assistance.
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Accidental Release and Disposal
Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Wear appropriate
PPE as described in Section 6.2.[7]

o Containment and Cleanup: Sweep up the solid material and shovel it into a suitable, labeled
container for disposal. Avoid generating dust.

e Environmental Precautions: Prevent the product from entering drains.[8]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations. Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Chloro-2-nitrodiphenylamine-13C6 safety and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1153998#5-chloro-2-nitrodiphenylamine-13c6-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1153998#5-chloro-2-nitrodiphenylamine-13c6-safety-and-handling
https://www.benchchem.com/product/b1153998#5-chloro-2-nitrodiphenylamine-13c6-safety-and-handling
https://www.benchchem.com/product/b1153998#5-chloro-2-nitrodiphenylamine-13c6-safety-and-handling
https://www.benchchem.com/product/b1153998#5-chloro-2-nitrodiphenylamine-13c6-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1153998?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

